2-((2-Chloropyridin-4-yl)(methyl)amino)ethan-1-ol

• IUPAC Name: 2-[(2-chloropyridin-4-yl)-methylamino]ethanol
• InChI: InChI=1S/C8H11ClN2O/c1-11(4-5-12)7-2-3-10-8(9)6-7/h2-3,6,12H,4-5H2,1H3
• InChI Key: PGVICTDTBFYZSH-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)C1=CC(=NC=C1)Cl
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol

Description

2-((2-Chloropyridin-4-yl)(methyl)amino)ethan-1-ol, also known as 2-Chloro-N-methylpyridin-4-amine, is an organic compound that is used in a variety of scientific research applications. It is a synthetic molecule that can be synthesized from a number of different starting materials, including pyridine and chloroform. It is a versatile compound that can be used in a variety of different laboratory experiments, as well as for biochemical and physiological studies.

Scientific Research Applications

Synthesis and Characterization of Complexes

The compound 2-((2-Chloropyridin-4-yl)(methyl)amino)ethan-1-ol has been explored in the synthesis and characterization of various metal complexes, demonstrating its utility in the formation of coordination compounds. For instance, in the study by Hureau et al. (2008), the compound was used to synthesize mononuclear Mn(II) complexes with distinct configurations and properties, illustrating its role in creating complexes with specific electronic and structural characteristics (Hureau et al., 2008).

DNA Interaction and Antimicrobial Studies

Further research has highlighted the compound's potential in bioactive studies, particularly in DNA interaction and antimicrobial activities. Kurt et al. (2020) synthesized novel Schiff base ligands from 2,6-diaminopyridine, which were used to prepare metal complexes exhibiting DNA binding activity and promising antimicrobial properties (Kurt et al., 2020). Similarly, Kumar et al. (2012) explored Cu(II) complexes of tridentate ligands for their DNA binding, nuclease activity, and cytotoxicity, showcasing the compound's relevance in the development of therapeutic agents (Kumar et al., 2012).

Catalytic and Polymerization Activities

The compound has also found applications in catalysis and polymerization studies. Zulu et al. (2020) investigated Palladium(II) complexes as catalysts for the methoxycarbonylation of olefins, demonstrating the compound's utility in enhancing catalytic efficiency and selectivity (Zulu et al., 2020).

Antioxidative and Functional Material Development

Additionally, the compound's derivatives have been studied for their antioxidative activities and potential as functional materials. Tressl et al. (1998) highlighted the formation of melanoidin-like Maillard polymers, indicating the compound's role in food chemistry and antioxidative property research (Tressl et al., 1998).